Cas no 7470-39-5 (5-Chrysenol,6-(2-phenyldiazenyl)-)

• Product Name: 5-Chrysenol,6-(2-phenyldiazenyl)-
• CAS No: 7470-39-5
• MF: C₂₄H₁₆N₂O
• MW: 348.396645545959
• CID: 576314
• PubChem ID: 345279
• Update Time: 2025-04-19

5-Chrysenol,6-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Chrysenol,6-(2-phenyldiazenyl)-
• DTXSID80421037
• NSC-402787
• 7470-39-5
• NSC402787
• NCI60_003786
• CHEMBL2006858
• (6Z)-6-(2-Phenylhydrazinylidene)chrysen-5(6H)-one

• Inchi： 1S/C24H16N2O/c27-24-22-18-11-5-4-8-16(18)14-15-20(22)19-12-6-7-13-21(19)23(24)26-25-17-9-2-1-3-10-17/h1-15,27H/b26-25+
• InChI Key： FPYVIHBFSAEKPV-OCEACIFDSA-N
• SMILES： OC1C(=C2C=CC=CC2=C2C=CC3C=CC=CC=3C2=1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 348.12638
• Monoisotopic Mass: 348.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 45Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 592.9°C at 760 mmHg
• Flash Point: 312.4°C
• Refractive Index: 1.683
• PSA: 41.46